Cas no 1804345-89-8 (3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804345-89-8
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4829886
• Update Time: 2025-07-21

3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-2-4(17(8,14)15)5(13)6(12-3)16-7(9,10)11/h2,13H,1H3
• InChI Key： IUBPOZOBEFKETK-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=NC(=C1O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 84.9

Additional information on 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Recent Advances in the Application of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS: 1804345-89-8) in Chemical Biology and Pharmaceutical Research

3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS: 1804345-89-8) is a specialized sulfonyl chloride derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its potential applications in drug discovery, highlighting its role in the design of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

The compound's trifluoromethoxy and sulfonyl chloride groups contribute to its reactivity and ability to form stable covalent bonds with nucleophilic residues in proteins, making it a valuable tool for chemical biology studies. Researchers have utilized 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride in the development of activity-based probes (ABPs) to study enzyme mechanisms and identify potential drug targets. Its application in proteomics and target identification has been particularly noteworthy, as it enables the selective labeling and identification of active sites in complex biological systems.

Recent publications have demonstrated the successful use of this compound in the synthesis of sulfonamide-based inhibitors, which exhibit potent activity against a range of enzymes, including carbonic anhydrases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of sulfonamide derivatives using 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride as a key intermediate, showing promising results in vitro and in vivo models of cancer. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, such as improved solubility and metabolic stability.

In addition to its role in drug discovery, 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride has been employed in the development of fluorescent probes for imaging applications. Its structural features allow for the incorporation of fluorophores without compromising the probe's binding affinity or specificity. A recent study in Chemical Communications described the synthesis of a near-infrared fluorescent probe based on this compound, which was used to visualize enzyme activity in live cells with high spatial and temporal resolution. This advancement opens new avenues for real-time monitoring of biological processes and disease progression.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride due to its reactivity and sensitivity to moisture. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing stable formulations for storage and transportation. Advances in flow chemistry and automated synthesis platforms have shown potential in addressing these challenges, enabling more efficient and reproducible production of this valuable intermediate.

Looking ahead, the continued exploration of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride in chemical biology and pharmaceutical research is expected to yield further insights into its applications. Ongoing studies are investigating its potential in targeted drug delivery systems and the development of covalent inhibitors for challenging targets, such as protein-protein interactions. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.